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Mesdopetam (IRL790) is a first-in-class small molecule investigational drug characterized as a

dopamine D3 receptor antagonist.[1][2] It is currently in late-stage clinical development for the

treatment of Levodopa-induced dyskinesias (LIDs) in patients with Parkinson's disease (PD).[3]

[4] Beyond LIDs, its unique pharmacological profile suggests potential therapeutic utility in

managing Parkinson's disease psychosis (PD-P) and tardive dyskinesia (TD).[1][5]

The therapeutic rationale for Mesdopetam stems from the critical role of the dopamine D3

receptor in the pathophysiology of motor and psychiatric complications that arise from long-

term dopamine replacement therapy in PD.[1][6] Overexpression and sensitization of D3

receptors in the brain are believed to be key contributors to the development of LIDs.[6] Unlike

conventional dopamine receptor antagonists, Mesdopetam was developed through a

phenotypic screening strategy to identify a compound with psychomotor-stabilizing properties—

one that could normalize aberrant dopaminergic activity without suppressing normal motor

function.[6][7][8] This guide provides a comprehensive overview of the preclinical

pharmacology of Mesdopetam, detailing the experimental evidence that forms the foundation of

its clinical development.

Part 1: Molecular Pharmacology and In Vitro Profile
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The defining characteristic of Mesdopetam is its preferential antagonism of the dopamine D3

receptor. This selectivity is crucial to its proposed mechanism of action, aiming to

therapeutically intervene in dopamine-related disorders while minimizing the motor side effects

associated with less selective dopamine D2 receptor blockade.

Receptor Binding Affinity and Selectivity
In vitro receptor binding assays have been essential in quantifying Mesdopetam's interaction

with its primary target and other neurotransmitter receptors. These studies reveal a distinct

profile where Mesdopetam shows a moderate but preferential affinity for the D3 receptor over

the D2 receptor.

Causality Behind Experimental Choice: Radioligand binding assays are the gold standard for

determining the affinity of a drug for its receptor. By using a radiolabeled ligand with known high

affinity for a specific receptor (e.g., D2, D3), researchers can measure how effectively an

unlabeled compound (Mesdopetam) competes for and displaces the radioligand. The resulting

inhibition constant (Ki) is an inverse measure of affinity—a lower Ki value signifies a higher

binding affinity. This quantitative approach is fundamental to establishing a drug's primary

molecular target and its selectivity profile.

Receptor Target Binding Affinity (Ki) Source(s)

Dopamine D3 90 nM [7][9]

Dopamine D2 540–750 nM [7]

Sigma σ1 870 nM [7]

Serotonin 5-HT1A Some Affinity [7]

Serotonin 5-HT2A Some Affinity [7]

Table 1: Receptor Binding Profile of Mesdopetam. The data demonstrates a 6- to 8-fold

preference for the dopamine D3 receptor over the D2 receptor.[7]

Functional Antagonism with a Unique Binding Mode
While binding affinity indicates how strongly a drug binds to a receptor, functional assays are

required to determine the consequence of that binding (i.e., agonism, antagonism, or inverse
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agonism). Mesdopetam is a functional antagonist at the D3 receptor.[8]

A particularly noteworthy feature of Mesdopetam, revealed through molecular modeling, is its

"agonist-like" binding mode.[6][7][8] Although it lacks intrinsic efficacy and acts as an

antagonist, its physicochemical properties and predicted interaction with the receptor's

orthosteric site are more similar to dopamine agonists than to classical, bulky antagonist

structures.[7][8][10] This unique interaction may underpin its distinct in vivo profile, allowing it to

effectively block pathological D3 receptor signaling without inducing the profound motor

suppression seen with many conventional dopamine antagonists.
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Caption: Proposed mechanism of Mesdopetam in modulating dopamine signaling.
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Part 2: In Vivo Preclinical Pharmacology
The therapeutic potential of Mesdopetam has been extensively evaluated in established animal

models of Parkinson's disease complications. These in vivo studies are critical for

demonstrating that the in vitro molecular profile translates into a desired physiological effect in

a complex biological system.

Efficacy in Rodent Models of Levodopa-Induced
Dyskinesia (LID)
The primary preclinical validation for Mesdopetam has been in the unilateral 6-

hydroxydopamine (6-OHDA) lesion rat model of PD.[6][11] This model is the cornerstone for

studying LIDs.

Expertise & Experience: The 6-OHDA Model The 6-OHDA model is selected because it

faithfully recapitulates the key neurochemical deficit of Parkinson's disease: the progressive

loss of dopaminergic neurons in the substantia nigra. Injecting the neurotoxin 6-OHDA into the

medial forebrain bundle causes a near-complete lesion of the nigrostriatal dopamine pathway

on one side of the brain. This unilateral lesion creates a state of dopamine receptor

hypersensitivity. Chronic administration of L-DOPA to these animals reliably induces abnormal

involuntary movements (AIMs) that are homologous to clinical LIDs. This model provides a

robust and reproducible platform to test the efficacy of anti-dyskinetic compounds.

In this model, Mesdopetam has demonstrated potent and efficacious anti-dyskinetic properties.

[1][6] It significantly reduces the severity of LIDs without compromising the anti-parkinsonian

effects of levodopa.[7] Furthermore, studies have shown that low doses of Mesdopetam can

reduce the development of L-DOPA-induced sensitization, suggesting it may have a preventive

effect on the development of dyskinesia.[6][12]

Protocol: 6-OHDA Model and LID Assessment
Model Creation:

Adult male Sprague-Dawley or Wistar rats are anesthetized.

The neurotoxin 6-hydroxydopamine (6-OHDA) is stereotactically injected into the medial

forebrain bundle of one hemisphere. This selectively destroys dopaminergic neurons in the
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nigrostriatal pathway.

Animals are allowed to recover for at least two weeks.

L-DOPA Priming and Dyskinesia Induction:

Following recovery, animals are treated daily with a combination of L-DOPA and a

peripheral decarboxylase inhibitor (e.g., benserazide).[10]

This chronic L-DOPA administration leads to the gradual development of abnormal

involuntary movements (AIMs) on the side of the body contralateral to the lesion.

Treatment and Behavioral Assessment:

Once stable and severe LIDs are established, animals are treated with Mesdopetam (e.g.,

3 or 10 mg/kg, s.c.) co-administered with L-DOPA.[10]

Behavior is then recorded and scored by a trained observer blinded to the treatment

condition. AIMs are typically categorized into axial, limb, and orolingual subtypes and

scored on a severity scale (e.g., 0-4).

Data Analysis:

The total AIMs score for each animal is calculated.

Statistical comparisons are made between the vehicle-treated group and the

Mesdopetam-treated groups to determine the anti-dyskinetic efficacy.
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Caption: Experimental workflow for assessing anti-dyskinetic efficacy.
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Activity in Models of Psychosis
Preclinical studies also indicate that Mesdopetam possesses antipsychotic properties.[5][12] It

has been shown to dose-dependently inhibit the locomotor hyperactivity induced by

psychostimulants like D-amphetamine and the NMDA receptor antagonist dizocilpine (MK-801).

[7][9] This is significant because these models are widely used to screen for antipsychotic

potential. The ability of Mesdopetam to reduce this hyperactivity suggests it can modulate

excessive dopamine signaling implicated in psychosis.

Preclinical Model Key Finding Implication Source(s)

6-OHDA Rat Model
Reduces L-DOPA-

induced AIMs

Anti-dyskinetic

efficacy
[6][11]

6-OHDA Rat Model

(Chronic)

Attenuates L-DOPA

sensitization

Potential for disease

prevention
[6][12]

Amphetamine-induced

Hyperactivity

Dose-dependently

inhibits hyperactivity
Antipsychotic potential [7][9]

Dizocilpine (MK-801)-

induced Hyperactivity

Dose-dependently

inhibits hyperactivity
Antipsychotic potential [7][9]

Table 2: Summary of Key In Vivo Preclinical Findings for Mesdopetam.

Neurophysiological Correlates of Efficacy
Recent advanced preclinical studies have explored the systems-level brain activity underlying

Mesdopetam's effects. Using large-scale recordings in the 6-OHDA rat model, it was found that

the expression of LIDs is strongly associated with aberrant, rhythmic brain activity, specifically

narrow gamma band oscillations (NBGs), in the cortico-basal ganglia-thalamic loop.[3][10]

Treatment with Mesdopetam was shown to suppress these pathological NBGs, particularly in

sensorimotor brain regions, and this suppression correlated with the reduction in dyskinetic

symptoms.[3][13] This finding provides a potential neurophysiological biomarker for anti-

dyskinetic treatment effects and offers deeper mechanistic insight into how Mesdopetam

normalizes brain circuit activity.[3][10]
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Part 3: Preclinical Pharmacokinetics and Safety
The pharmacokinetic (PK) profile of a drug candidate determines its absorption, distribution,

metabolism, and excretion (ADME), which are critical for establishing a viable dosing regimen.

First-in-human Phase I studies in healthy male volunteers have provided detailed insights into

Mesdopetam's clinical pharmacology, building upon the preclinical foundation.[14][15]

Absorption and Half-Life: Mesdopetam is rapidly absorbed after oral administration, with

maximum plasma levels generally reached within 2 hours.[14] It exhibits a plasma half-life of

approximately 7 hours.[14]

Dose Linearity and Accumulation: The pharmacokinetics were found to be dose- and time-

independent upon single and repeated dosing.[15] With a mean accumulation ratio close to

1, there is virtually no accumulation upon multiple dosing.[14]

Metabolism: Mesdopetam is metabolized into two primary, pharmacologically inactive

metabolites.[14]

Dosing Regimen: The overall PK profile, particularly the rapid absorption and ~7-hour half-

life, supports a twice-daily (BID) dosing schedule in patients.[14][15]

Preclinical and early clinical safety assessments have shown Mesdopetam to be safe and well-

tolerated at therapeutic doses.[14][16]

Conclusion
The preclinical pharmacology of Mesdopetam provides a robust scientific foundation for its

development as a novel therapeutic for Parkinson's disease complications. Its mechanism as a

selective dopamine D3 receptor antagonist with a unique, agonist-like binding mode

distinguishes it from other dopamine-modulating agents.[1][7] Extensive in vivo testing in gold-

standard animal models has consistently demonstrated its ability to alleviate L-DOPA-induced

dyskinesias and psychostimulant-induced hyperactivity, pointing to both anti-dyskinetic and

antipsychotic potential.[5][9][11] Furthermore, neurophysiological studies have begun to

unravel the systems-level mechanisms by which it normalizes pathological brain oscillations.[3]

Combined with a favorable pharmacokinetic profile supporting twice-daily dosing, the preclinical

data package strongly supports the ongoing late-stage clinical evaluation of Mesdopetam as a

promising new treatment for patients with Parkinson's disease.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8137807/
https://irlab.se/irlabs-drug-candidate-mesdopetams-phase-i-results-published-in-scientific-journal-prp/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8137807/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8137807/
https://irlab.se/irlabs-drug-candidate-mesdopetams-phase-i-results-published-in-scientific-journal-prp/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8137807/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8137807/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8137807/
https://irlab.se/irlabs-drug-candidate-mesdopetams-phase-i-results-published-in-scientific-journal-prp/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8137807/
https://storage.mfn.se/3689b699-0795-4740-9e45-72d2493dc287/irlab-announces-top-line-results-from-phase-iib-trial-of-mesdopetam-irl790-in-parkinsons-disease.pdf
https://irlab.se/irlabs-drug-candidate-mesdopetams-mechanism-of-action-receives-confirmation-by-independent-scientists/
https://en.wikipedia.org/wiki/Mesdopetam
https://irlab.se/mfn_news/irlabs-clinical-drug-candidate-mesdopetam-published-in-jpet/
https://www.medchemexpress.com/mesdopetam.html
https://www.mdsabstracts.org/abstract/meta-analysis-of-two-randomized-controlled-trials-assessing-the-efficacy-of-mesdopetam-irl790-in-levodopa-induced-dyskinesia-in-parkinsons-disease/
https://irlab.se/mfn_news/irlab-publishes-preclinical-data-on-mesdopetam-in-the-esteemed-european-journal-of-neuroscience/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8137807/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14115119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
IRLAB presents new data indicating that mesdopetam could prevent dyskinesia in
Parkinson's Disease. (2021). Vertex AI Search.
IRLAB publishes preclinical data on mesdopetam in the esteemed European Journal of
Neuroscience. (2025). Vertex AI Search.
IRLAB's drug candidate mesdopetam's mechanism of action receives confirmation by
independent scientists. (2021). Vertex AI Search.
Mesdopetam - Wikipedia. (n.d.). Wikipedia.
Svenningsson, P., Yang, Y., Hjorth, S., Waters, S., Waters, N., Svensson, P., & Tedroff, J.
(n.d.). Mesdopetam suppresses sensitization and AIMs in the rodent unilateral 6-OHDA
lesion model of Parkinson's disease. Poster Presentation.
Abdolaziz, R. N., et al. (2025). Neurophysiological Treatment Effects of Mesdopetam,
Pimavanserin and Amantadine in a Rodent Model of Levodopa‐Induced Dyskinesia.
European Journal of Neuroscience.
Mesdopetam - Drug Targets, Indications, Patents. (2026). Patsnap Synapse.
Mesdopetam (IRL790). (n.d.). Irlab.
New Parkinson's drugs targeting apathy, falls, are advancing. (2025). Parkinson's News
Today.
IRLAB's clinical drug candidate mesdopetam published in JPET. (2020). PR Newswire.
IRLAB highlights new preclinical data indicating Phase IIb drug candidate mesdopetam's
powerful efficacy in Parkinson's psychosis and PD-LIDs. (2022). IRLAB Therapeutics.
Sjöberg, F., Waters, S., Löfberg, B., Sonesson, C., Waters, N., & Tedroff, J. (2021). A first‐in‐
human oral dose study of mesdopetam (IRL790) to assess its safety, tolerability, and
pharmacokinetics in healthy male volunteers. Pharmacology Research & Perspectives.
Hansson, F., Waters, S., Waters, N., & Tedroff, J. (2024). Meta-Analysis of Two Randomized
Controlled Trials Assessing the Efficacy of Mesdopetam (IRL790) in Levodopa-Induced
Dyskinesia in Parkinson's Disease. Movement Disorders.
Mesdopetam (IRL790). (n.d.). MedchemExpress.com.
IRLAB's partner Ipsen Initiates Clinical Studies in Line with Mesdopetam's Development
Plan. (2022). FirstWord Pharma.
IRLAB announces top-line results from Phase IIb trial of mesdopetam (IRL790) in
Parkinson's disease. (2023). MFN.se.
Ipsen and IRLAB enter exclusive worldwide licensing agreement aimed to improve the lives
of people living with Parkinson's disease. (2021). Ipsen.
Antonini, A., et al. (2025). Mesdopetam for the Treatment of Levodopa Induced Dyskinesia in
Parkinson's Disease: A Randomized Phase 2b Trial. Movement Disorders.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14115119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dopamine D3 Receptor Mesdopetam Maintains Antidyskinesia Effects Despite Failure to
Improve Parkinson Disease ON Time. (2026). NeurologyLive.
Mesdopetam. (n.d.). Grokipedia.
(PDF) Neurophysiological Treatment Effects of Mesdopetam, Pimavanserin and Amantadine
in a Rodent Model of Levodopa‐Induced Dyskinesia. (2025). ResearchGate.
IRLAB's drug candidate mesdopetam's Phase I results published in scientific journal PR&P.
(2021). IRLAB Therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. IRLAB’s drug candidate mesdopetam's mechanism of action receives confirmation by
independent scientists - IRLAB [irlab.se]

2. Mesdopetam (IRL790) - IRLAB [irlab.se]

3. IRLAB publishes preclinical data on mesdopetam in the esteemed European Journal of
Neuroscience - IRLAB [irlab.se]

4. ipsen.com [ipsen.com]

5. IRLAB’s clinical drug candidate mesdopetam published in JPET - IRLAB [irlab.se]

6. irlab.se [irlab.se]

7. Mesdopetam - Wikipedia [en.wikipedia.org]

8. Mesdopetam for the Treatment of Levodopa Induced Dyskinesia in Parkinson's Disease: A
Randomized Phase 2b Trial - PMC [pmc.ncbi.nlm.nih.gov]

9. medchemexpress.com [medchemexpress.com]

10. Neurophysiological Treatment Effects of Mesdopetam, Pimavanserin and Amantadine in
a Rodent Model of Levodopa‐Induced Dyskinesia - PMC [pmc.ncbi.nlm.nih.gov]

11. mdsabstracts.org [mdsabstracts.org]

12. IRLAB presents new data indicating that mesdopetam could prevent dyskinesia in
Parkinson's Disease - IRLAB [irlab.se]

13. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b14115119?utm_src=pdf-custom-synthesis#bc-rfq
https://irlab.se/irlabs-drug-candidate-mesdopetams-mechanism-of-action-receives-confirmation-by-independent-scientists/
https://irlab.se/irlabs-drug-candidate-mesdopetams-mechanism-of-action-receives-confirmation-by-independent-scientists/
https://irlab.se/project-portfolio/irl-790/
https://irlab.se/mfn_news/irlab-publishes-preclinical-data-on-mesdopetam-in-the-esteemed-european-journal-of-neuroscience/
https://irlab.se/mfn_news/irlab-publishes-preclinical-data-on-mesdopetam-in-the-esteemed-european-journal-of-neuroscience/
https://www.ipsen.com/press-release/ipsen-and-irlab-enter-exclusive-worldwide-licensing-agreement-aimed-to-improve-the-lives-of-people-living-with-parkinsons-disease/
https://irlab.se/mfn_news/irlabs-clinical-drug-candidate-mesdopetam-published-in-jpet/
https://irlab.se/wp-content/uploads/2021/01/Poster-SfN-2021_Mesdopetam-FINAL-002_Rev8jan.pdf
https://en.wikipedia.org/wiki/Mesdopetam
https://pmc.ncbi.nlm.nih.gov/articles/PMC12187963/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12187963/
https://www.medchemexpress.com/mesdopetam.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11881547/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11881547/
https://www.mdsabstracts.org/abstract/meta-analysis-of-two-randomized-controlled-trials-assessing-the-efficacy-of-mesdopetam-irl790-in-levodopa-induced-dyskinesia-in-parkinsons-disease/
https://irlab.se/mfn_news/irlab-presents-new-data-indicating-that-mesdopetam-could-prevent-dyskinesia-in-parkinsons-disease/
https://irlab.se/mfn_news/irlab-presents-new-data-indicating-that-mesdopetam-could-prevent-dyskinesia-in-parkinsons-disease/
https://www.researchgate.net/publication/389598884_Neurophysiological_Treatment_Effects_of_Mesdopetam_Pimavanserin_and_Amantadine_in_a_Rodent_Model_of_Levodopa-Induced_Dyskinesia
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14115119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. A first‐in‐human oral dose study of mesdopetam (IRL790) to assess its safety, tolerability,
and pharmacokinetics in healthy male volunteers - PMC [pmc.ncbi.nlm.nih.gov]

15. IRLAB’s drug candidate mesdopetam’s Phase I results published in scientific journal
PR&P - IRLAB [irlab.se]

16. storage.mfn.se [storage.mfn.se]

To cite this document: BenchChem. [Introduction: A Novel Approach to Modulating
Dopaminergic Systems]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14115119/docs#introduction-a-novel-approach-to-
modulating-dopaminergic-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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